Cas no 145986-17-0 (2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-iodo-, (2R-cis)- (9CI))

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-iodo-, (2R-cis)- (9CI)
• CAS No: 145986-17-0
• MF: C₈H₉IN₂O₄S
• MW: 356.137532949448
• CID: 145928
• PubChem ID: 454515
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-iodo-, (2R-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-iodo-, (2R-cis)- (9CI)
• 1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-iodopyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-iodo-, (2R-cis)-
• (-)-(2R,5S)-5-Iodo-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]uracil
• 145986-17-0
• 1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-iodo-pyrimidine-2,4-dione
• CHEMBL418146
• SCHEMBL8355342
• DTXSID40163229
• Oxathiolan 5IU-.b.
• 2,4(1H,3H)-Pyrimidinedione, 1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-5-iodo-, (2R-cis)-

• Inchi： 1S/C8H9IN2O4S/c9-4-1-11(8(14)10-7(4)13)5-3-16-6(2-12)15-5/h1,5-6,12H,2-3H2,(H,10,13,14)/t5-,6+/m0/s1
• InChI Key： UYRNPIMGMUUQJL-NTSWFWBYSA-N
• SMILES： IC1C(NC(N(C=1)[C@@H]1CS[C@H](CO)O1)=O)=O

Computed Properties

• Exact Mass: 355.93237
• Monoisotopic Mass: 355.93277
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: -0.2

Experimental Properties

• Density: 2.16
• Refractive Index: 1.744
• PSA: 78.87

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues 3'-thia pyrimidine nucleosides